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Compound of Interest

Compound Name: 2-Methylimidazole-d5

CAS No.: 697806-98-7

Cat. No.: B587965

Get Quote

In the landscape of modern analytical chemistry, particularly within pharmaceutical and

metabolic research, stable isotope-labeled internal standards are indispensable tools. 2-
Methylimidazole-d5, the deuterated analog of 2-methylimidazole, epitomizes the utility of such

compounds. 2-Methylimidazole itself is a molecule of significant interest; it is a key building

block in the synthesis of various pharmaceuticals, including nitroimidazole antibiotics, and is

also found as a byproduct in certain foods and tobacco smoke.[1][2] The presence of five

deuterium atoms (d5) in 2-Methylimidazole-d5 imparts a critical mass shift without significantly

altering its chemical properties. This characteristic makes it an ideal internal standard for highly

accurate and precise quantification of its non-labeled counterpart in complex matrices using

mass spectrometry-based methods.

This guide provides a comprehensive overview of the physicochemical properties, synthesis,

analysis, and applications of 2-Methylimidazole-d5, designed for researchers, analytical

scientists, and drug development professionals who require a deep technical understanding of

this essential analytical tool.
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The introduction of deuterium atoms results in a predictable increase in molecular weight,

which is the cornerstone of its application. While extensive experimental data for the

deuterated compound's physical properties like melting and boiling points are not as commonly

published as for the parent compound, they are expected to be nearly identical.

Table 1: Core Physicochemical Properties

Property
Value (2-
Methylimidazole-
d5)

Value (2-
Methylimidazole)

Source

Chemical Formula C₄HD₅N₂ C₄H₆N₂ [1]

Molecular Weight 87.13 g/mol 82.11 g/mol [1]

Monoisotopic Mass 87.0845 Da 82.0531 Da [3]

CAS Number 697806-98-7 693-98-1 [4]

Appearance
White to off-white

solid

White or colorless

crystalline solid
[5]

Melting Point
Not specified;

expected ~144-148 °C
144-148 °C

Boiling Point
Not specified;

expected ~267-268 °C
267-268 °C [6][7]

pKa (conjugate acid)
Not specified;

expected ~7.86
7.86 [3]

LogP
Not specified;

expected ~0.24
0.24 [3][8]

Solubility Profile
Based on its non-deuterated analog, 2-Methylimidazole-d5 is expected to be highly soluble in

water and polar organic solvents like ethanol.[5][6] Its insolubility in non-polar solvents such as

ether and cold benzene is also anticipated.[6] This high solubility in aqueous and alcoholic

media is advantageous for preparing stock solutions and standards for analytical applications.
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Acidity and Basicity (pKa)
The pKa of the conjugate acid of 2-methylimidazole is approximately 7.86.[3] This value

indicates that it is a weak base. The deuterated version is expected to have a very similar pKa,

meaning its charge state will be highly dependent on the pH of the medium. This is a critical

consideration for chromatographic separations, as pH control of the mobile phase can be used

to manipulate its retention time and peak shape in reverse-phase HPLC.

Spectroscopic Characterization: The Deuterium
Signature
The primary differentiation between 2-Methylimidazole-d5 and its parent compound lies in

their spectroscopic profiles, which is fundamental to its use.

Mass Spectrometry (MS)
In mass spectrometry, 2-Methylimidazole-d5 will exhibit a molecular ion peak ([M+H]⁺) at m/z

88.09, which is 5 mass units higher than the m/z 83.06 for the non-deuterated form.[3] This

distinct mass difference allows for the simultaneous detection and differentiation of the analyte

and the internal standard in a single LC-MS/MS run, forming the basis of the Stable Isotope

Dilution Analysis (SIDA) technique.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of 2-Methylimidazole-d5 will be significantly simplified

compared to the parent compound. The signals corresponding to the methyl protons and the

two imidazole ring protons will be absent due to the substitution with deuterium. This

absence serves as a definitive confirmation of the deuteration pattern.

¹³C NMR: The carbon-13 NMR spectrum will show signals for the carbon atoms, but those

bonded to deuterium may exhibit splitting into multiplets due to C-D coupling and may have

slightly different chemical shifts.

²H NMR (Deuterium NMR): This technique can be used to confirm the presence and location

of deuterium atoms on the molecule.

Infrared (IR) Spectroscopy
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The IR spectrum of 2-Methylimidazole-d5 will differ from the standard by the presence of C-D

stretching and bending vibrations. These typically appear at lower wavenumbers (around 2100-

2250 cm⁻¹) than the corresponding C-H stretches (around 2900-3000 cm⁻¹), providing another

method for confirming isotopic substitution.

Synthesis and Isotopic Enrichment
Synthetic Pathway
The synthesis of 2-methylimidazole is commonly achieved via the Radziszewski reaction,

which involves the condensation of a 1,2-dicarbonyl compound (glyoxal), an aldehyde

(acetaldehyde), and ammonia.[5][8]

Reactants

Synthesis Product
Glyoxal

Radziszewski-type
CondensationAcetaldehyde-d4

Ammonia-d3 (in D2O)

2-Methylimidazole-d5Yields

Click to download full resolution via product page

Caption: Proposed synthetic route for 2-Methylimidazole-d5.

To produce 2-Methylimidazole-d5, this reaction is adapted using deuterated starting materials.

A logical approach involves using acetaldehyde-d₄ and a deuterated ammonia source (e.g.,

ammonia-d₃ in D₂O) to introduce the five deuterium atoms onto the methyl group and the

imidazole ring.
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Isotopic enrichment refers to the percentage of molecules in the sample that contain the

desired number of stable isotopes.[9] For an internal standard, high isotopic enrichment

(typically >98%) is crucial. It ensures that the contribution of the unlabeled isotopologues in the

standard to the analyte's signal is negligible, which is a prerequisite for accurate quantification.

The isotopic purity is typically determined by mass spectrometry.

Core Application: Stable Isotope Dilution Analysis
(SIDA)
The primary application of 2-Methylimidazole-d5 is as an internal standard in Stable Isotope

Dilution Analysis (SIDA), most commonly coupled with Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).[10][11] This method is the gold standard for quantification in

complex matrices due to its ability to correct for sample loss during preparation and for matrix

effects during ionization.

Workflow for SIDA using 2-Methylimidazole-d5
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Add known amount of
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Equilibration
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(e.g., Extraction, Cleanup)
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Calibration Curve
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Caption: Workflow for Stable Isotope Dilution Analysis (SIDA).

Experimental Protocol: Quantification of 2-
Methylimidazole in a Sample

Standard Preparation: Prepare a stock solution of 2-Methylimidazole-d5 of a known

concentration in a suitable solvent (e.g., methanol or water).
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Sample Spiking: To a precisely measured volume or weight of the sample, add a known

volume of the 2-Methylimidazole-d5 internal standard (IS) solution. It is critical that the IS is

added at the earliest possible stage to account for all subsequent sample handling steps.

Sample Extraction: Perform a sample cleanup procedure, such as solid-phase extraction

(SPE) or liquid-liquid extraction (LLE), to remove interfering matrix components. Since the

analyte and the IS are chemically identical, they will co-extract with the same efficiency.

LC-MS/MS Analysis: Inject the extracted sample into an LC-MS/MS system.

Chromatography: Use a suitable HPLC/UHPLC column (e.g., C18) to separate 2-

methylimidazole from other compounds. The deuterated and non-deuterated forms will co-

elute or have a very minimal retention time difference.

Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring

(MRM) mode. Monitor at least one specific precursor-to-product ion transition for 2-

methylimidazole (e.g., m/z 83 → 56) and one for 2-Methylimidazole-d5 (e.g., m/z 88 →

60).

Data Analysis:

Integrate the peak areas for both the analyte and the IS.

Calculate the peak area ratio (Analyte Area / IS Area).

Construct a calibration curve by analyzing standards containing known concentrations of

the analyte and a fixed concentration of the IS. Plot the peak area ratio against the analyte

concentration.

Determine the concentration of the analyte in the unknown sample by interpolating its

peak area ratio on the calibration curve.

Quality Control and Purity Assessment
Ensuring the quality of 2-Methylimidazole-d5 is paramount for its effective use. The two most

important parameters are chemical purity and isotopic enrichment.
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Protocol: Purity and Enrichment Verification
Chemical Purity by HPLC-UV:

Dissolve the 2-Methylimidazole-d5 standard in a suitable solvent.

Analyze using an HPLC system with a UV detector (λ ≈ 211 nm).

The purity is determined by the percentage of the main peak area relative to the total area

of all peaks. A purity of >98% is generally required.

Isotopic Enrichment by LC-MS:

Infuse a solution of the standard directly into a high-resolution mass spectrometer or

analyze via LC-MS.

Acquire a full scan mass spectrum in the region of the molecular ion.

Determine the relative intensities of the ion at m/z 88 (corresponding to the d5 species)

and the ion at m/z 83 (corresponding to any residual d0 species).

Calculate the isotopic enrichment as: [Intensity(d5) / (Intensity(d5) + Intensity(d0))] *

100%.
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Quality Control Workflow

2-Methylimidazole-d5
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Caption: Quality control workflow for 2-Methylimidazole-d5.

Handling and Storage
Storage: 2-Methylimidazole-d5 should be stored in a cool, dry, and well-ventilated area,

typically at 2-8°C for long-term stability.[6] It should be kept in a tightly sealed container,

potentially under an inert atmosphere (e.g., argon or nitrogen) as the parent compound can

be air sensitive.

Safety: The parent compound, 2-methylimidazole, is classified as harmful and corrosive.[7] It

can cause skin and eye irritation.[5] Standard laboratory safety precautions, including the

use of personal protective equipment (gloves, safety glasses, lab coat), should be employed

when handling 2-Methylimidazole-d5.
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2-Methylimidazole-d5 is more than just a deuterated molecule; it is a high-precision tool that

enables researchers to achieve the highest levels of accuracy and reliability in quantitative

analysis. Its physicochemical properties, being nearly identical to its natural counterpart, allow it

to flawlessly trace the analyte through complex sample preparation and analysis workflows. A

thorough understanding of its molecular characteristics, spectroscopic signature, and the

principles of its application in Stable Isotope Dilution Analysis is fundamental for any scientist

working in drug metabolism, pharmacokinetics, food safety, or environmental analysis. The

rigorous quality control of its chemical and isotopic purity is the final, critical step that validates

its role as a gold-standard internal standard.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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